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Compound of Interest

Compound Name: Ceteardimonium chloride

Cat. No.: B12737332

AN-HPLC-001
Introduction

Ceteardimonium chloride is a quaternary ammonium compound that is a blend of
cetrimonium chloride (C16) and stearyldimonium chloride (C18). It is widely utilized in the
cosmetics and personal care industry, primarily in hair care products, for its conditioning, anti-
static, and anti-frizz properties. Accurate quantification of ceteardimonium chloride in raw
materials and finished formulations is crucial for quality control, formulation development, and
regulatory compliance. This application note details a robust High-Performance Liquid
Chromatography (HPLC) method for the determination of ceteardimonium chloride.

Principle

Due to the lack of a significant UV chromophore, traditional UV detection in HPLC is not ideal
for the analysis of ceteardimonium chloride. This method employs a reversed-phase HPLC
separation coupled with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol
Detector (CAD). These universal detectors are well-suited for the analysis of non-volatile
analytes like quaternary ammonium compounds. The separation is achieved on a C18
stationary phase with an isocratic mobile phase containing an ion-pairing reagent to improve
peak shape and retention.
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Experimental Protocols

1. Apparatus and Reagents
e Apparatus:

o HPLC system equipped with a pump, autosampler, column oven, and an Evaporative Light
Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).

o Analytical balance
o Volumetric flasks and pipettes
o Syringe filters (0.45 pum, PTFE or nylon)
o Ultrasonic bath
e Reagents:
o Ceteardimonium chloride reference standard
o Acetonitrile (HPLC grade)
o Methanol (HPLC grade)
o Water (HPLC grade, e.g., Milli-Q)
o Ammonium formate (AmFm)
o Formic acid
2. Chromatographic Conditions

The following table summarizes the chromatographic conditions for the analysis of
ceteardimonium chloride.
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Parameter Condition

Reversed-Phase C18 (e.g., 4.6 x 150 mm, 5
Column

Hm)
Acetonitrile:Water (80:20, v/v) with 10 mM
Mobile Phase Ammonium Formate, pH adjusted to 3.0 with
Formic Acid
Flow Rate 1.0 mL/min
Column Temperature 40 °C
Injection Volume 10 uL

ELSD (Nebulizer Temperature: 40 °C,
Detector Evaporator Temperature: 60 °C, Gas Flow: 1.5
L/min) or CAD

. Preparation of Standard Solutions

Stock Standard Solution (1000 pg/mL): Accurately weigh approximately 10 mg of
ceteardimonium chloride reference standard and transfer it to a 10 mL volumetric flask.
Dissolve and dilute to volume with the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by appropriate
serial dilutions of the stock standard solution with the mobile phase to obtain concentrations
ranging from 10 pg/mL to 200 pg/mL.

. Sample Preparation

For Raw Material: Accurately weigh a quantity of the ceteardimonium chloride raw material
equivalent to about 10 mg of the active ingredient and proceed as described for the stock
standard solution.

For Finished Product (e.g., Hair Conditioner): Accurately weigh approximately 1 g of the
product into a 50 mL centrifuge tube. Add 20 mL of methanol and vortex for 5 minutes.
Sonicate for 15 minutes to ensure complete extraction. Centrifuge at 4000 rpm for 10
minutes. Filter the supernatant through a 0.45 um syringe filter into an HPLC vial for
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analysis. Further dilution with the mobile phase may be necessary to bring the concentration
within the calibration range.

Data Presentation
Method Validation Summary

The method was validated for linearity, precision, and accuracy. The results are summarized in
the table below.

Parameter Result

Linearity (R?) >0.999

Range 10 - 200 pg/mL

Limit of Detection (LOD) 3 pg/mL

Limit of Quantification (LOQ) 10 pg/mL

Intra-day Precision (%RSD, n=6) <2.0%

Inter-day Precision (%RSD, n=6) < 3.0%

Accuracy (Recovery %) 98.0 - 102.0%
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Caption: Experimental workflow for the quantification of ceteardimonium chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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